![molecular formula C15H13N5OS B5780386 2-{[4-phenyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide](/img/structure/B5780386.png)
2-{[4-phenyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{[4-phenyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as PTAA and is a thioacetamide derivative of 1,2,4-triazole. PTAA has a unique structure that makes it an interesting compound to study, and researchers have investigated its synthesis, mechanism of action, biochemical and physiological effects, and potential applications in scientific research.
Mechanism of Action
The mechanism of action of PTAA is not fully understood, but researchers have proposed that it works by binding to the active site of enzymes and inhibiting their activity. PTAA has also been shown to interact with various molecular targets in the body, including proteins and nucleic acids, which may contribute to its biological activity.
Biochemical and Physiological Effects:
PTAA has been shown to have various biochemical and physiological effects in the body. It has been shown to inhibit the activity of enzymes involved in the breakdown of acetylcholine, which is a neurotransmitter that plays a role in cognitive function. PTAA has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.
Advantages and Limitations for Lab Experiments
PTAA has several advantages for lab experiments, including its ability to inhibit the activity of various enzymes and its potential applications in the development of new drugs. However, there are also limitations to its use in lab experiments, including its potential toxicity and the need for careful handling and storage.
Future Directions
There are several potential future directions for research on PTAA. Researchers may continue to investigate its mechanism of action and potential applications in the development of new drugs for the treatment of various diseases. PTAA may also be studied for its potential use in the development of new diagnostic tools or as a research tool for investigating the activity of enzymes and other molecular targets in the body.
Synthesis Methods
PTAA can be synthesized through a multistep process that involves the reaction of 4-phenyl-5-(2-pyridinyl)-4H-1,2,4-triazole-3-thiol with acetic anhydride in the presence of a catalyst. The resulting product is then purified through recrystallization to obtain pure PTAA. This synthesis method has been optimized over time, and researchers have developed various modifications to improve the yield and purity of PTAA.
Scientific Research Applications
PTAA has been studied for its potential applications in scientific research. Researchers have investigated its ability to inhibit the activity of various enzymes, including acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. PTAA has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the development of new drugs for the treatment of various diseases.
properties
IUPAC Name |
2-[(4-phenyl-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N5OS/c16-13(21)10-22-15-19-18-14(12-8-4-5-9-17-12)20(15)11-6-2-1-3-7-11/h1-9H,10H2,(H2,16,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CANSNRTXFKQAAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)N)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[4-phenyl-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.